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Compound of Interest

Compound Name:
3-(Aminomethyl)cyclobutanone

hydrochloride

Cat. No.: B3034165 Get Quote

Abstract
This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 3-(Aminomethyl)cyclobutanone hydrochloride (CAS No. 1416323-22-2).[1]

As a reactive building block in pharmaceutical and chemical synthesis, its unique cyclobutane

structure imparts specific reactivity and potential hazards that necessitate rigorous safety

measures. This document is intended for researchers, chemists, and drug development

professionals, offering in-depth, field-proven insights into hazard identification, risk mitigation,

emergency response, and proper disposal. By adhering to the principles and protocols outlined

herein, laboratories can ensure a safe operational environment while effectively utilizing this

valuable compound.

Compound Profile and Significance
3-(Aminomethyl)cyclobutanone hydrochloride is a bifunctional organic compound featuring

a strained four-membered cyclobutanone ring and a primary aminomethyl group.[2] The

hydrochloride salt form enhances its stability and solubility, making it a versatile intermediate in

organic synthesis.[3] The inherent ring strain of the cyclobutane moiety (~110 kJ/mol) makes it

a reactive yet stable building block, often employed in the synthesis of complex carbocyclic and

heterocyclic structures for drug discovery and materials science.[3][4] Its proper handling is

paramount to harness its synthetic potential without compromising laboratory safety.
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Chemical and Physical Properties
A clear understanding of the compound's physical properties is the foundation of a robust

safety assessment. This data informs storage decisions, spill response, and the selection of

appropriate personal protective equipment (PPE).

Property Value Source

CAS Number 1416323-22-2 (HCl salt) [1]

Molecular Formula C5H10ClNO [1][2]

Molecular Weight 135.59 g/mol [1][2]

Appearance Solid [2]

Purity Typically ≥97% [2]

Reactivity Profile

The strained cyclobutanone

ring can be susceptible to ring-

opening reactions under

certain acidic, basic, or

reducing conditions.[4] The

primary amine is nucleophilic.

Hazard Identification and Toxicological Assessment
3-(Aminomethyl)cyclobutanone hydrochloride is classified as a hazardous substance. The

primary risks are associated with its corrosive nature and potential for harm if ingested or upon

significant exposure.

GHS Classification
Globally Harmonized System (GHS) pictograms and hazard statements provide a

standardized, at-a-glance summary of the primary dangers.

Pictogram: GHS05 (Corrosion)[2]

Signal Word:Danger[2]
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Hazard Statements:

H302: Harmful if swallowed.[2]

H318: Causes serious eye damage.[2]

While specific data for skin irritation is not universally listed for this exact compound, related

amine hydrochlorides and ketones warrant a cautious approach. The general advice for

ketones suggests that vapors can cause mucosal irritation, and prolonged skin contact may

lead to degreasing and irritation. For amines, skin contact should be minimized through

appropriate PPE.[5]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Toxicological Profile
Acute Effects: The primary acute risks are severe eye damage upon direct contact and harm

if ingested.[2] Inhalation of the dust may cause respiratory tract irritation.[7]

Chronic Effects: Data on long-term exposure is limited. As with many reactive small

molecules, chronic exposure should be minimized by adhering to strict engineering controls

and PPE usage.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering and administrative controls over sole

reliance on PPE, is crucial for mitigating exposure risks.
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Hierarchy of Controls
The hierarchy of controls is a fundamental principle of industrial hygiene that provides a

systematic framework for managing workplace hazards.

Hierarchy of Controls for Chemical Handling

Elimination
(Not Feasible)

Substitution
(Evaluate less hazardous alternatives)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes systemic changes over individual protection.
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Engineering Controls: All weighing and handling of the solid compound must be performed in

a certified chemical fume hood to prevent inhalation of dust.[5] Ensure adequate ventilation

in all areas where the compound is used or stored.[6]

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all tasks involving this compound. Ensure all personnel are trained on its specific hazards

and emergency procedures.[5] Clearly label all containers.[5]

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical hazard.[8]

PPE Type Specification & Rationale

Eye & Face Protection

Chemical safety goggles are mandatory.[9] A

full-face shield should be worn over goggles

when handling larger quantities or if there is a

risk of splashing.[9][10] This is critical to prevent

the severe eye damage specified by H318.[2]

Skin Protection

A flame-retardant lab coat, fully buttoned, is

required.[10] Disposable nitrile gloves should be

worn for incidental contact.[10] Regularly

inspect gloves for tears or degradation and

change them immediately upon known or

suspected contact.[8]

Respiratory Protection

Not typically required when handling small

quantities inside a functioning fume hood.[9] If

engineering controls are insufficient or during a

large spill cleanup, a NIOSH-approved

respirator with appropriate cartridges may be

necessary.[8][10]

Footwear
Closed-toe, closed-heel shoes that cover the

entire foot are mandatory in the laboratory.[10]

Safe Handling, Storage, and Disposal
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Adherence to methodical handling and storage protocols is essential for preventing accidents

and maintaining compound integrity.

Handling Protocol
Preparation: Before handling, review the Safety Data Sheet (SDS) and the lab-specific SOP.

Ensure the fume hood is operational and the work area is clear of clutter.

Personal Protective Equipment: Don all required PPE as specified in Section 3.2.

Weighing and Transfer: Conduct all transfers of the solid compound within a chemical fume

hood or a glove box to contain dust.[7]

Housekeeping: Avoid the formation and accumulation of dust.[6][7] Clean up any minor spills

promptly according to the procedure in Section 5.2.

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before

leaving the laboratory.[7] Do not eat, drink, or smoke in areas where chemicals are handled.

[6][11]

Storage Conditions
Proper storage is crucial for both safety and preserving the chemical's purity.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][6]

Environment: Store away from direct sunlight and incompatible substances such as strong

oxidizing agents.[5][12]

Atmosphere: For long-term storage, consider an inert atmosphere to protect against

moisture, as hydrochloride salts can be hygroscopic.[3][7]

Disposal Procedures
Chemical waste must be managed in accordance with local, regional, and national regulations.

Classification: This compound must be treated as hazardous waste.
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Collection: Dispose of unused material and its container in a designated, labeled hazardous

waste container.[12]

Contaminated Materials: All PPE and materials (e.g., weighing paper, pipette tips) that come

into direct contact with the compound should be disposed of as hazardous waste.

Environmental Precaution: Do not let the product enter drains or waterways.

Emergency Procedures: A Self-Validating Response
System
Preparedness is key to mitigating the impact of an accidental exposure or spill. All laboratory

personnel must be familiar with these procedures and the location of safety equipment.

Personal Exposure Response

Emergency Response Decision Tree

Exposure Event Occurs Route of Exposure?

Eye Contact

Eyes

Skin Contact
Skin

InhalationInhalation

Ingestion
Ingestion

Immediately flush with water for 15 mins,
 lifting eyelids. Seek immediate medical attention.

Flush skin with running water.
Remove contaminated clothing.

Seek medical attention if irritation occurs.

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Give a glass of water.
Do NOT induce vomiting.

Call a Poison Center or doctor immediately.

Click to download full resolution via product page

Caption: A decision-making workflow for different exposure routes.
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Eye Contact: This is the most severe risk. Immediately flush eyes with copious amounts of

fresh running water for at least 15 minutes, ensuring complete irrigation by holding the

eyelids apart.[6][13] Seek immediate medical attention without delay.[13] If present, contact

lenses should be removed by skilled personnel.[13]

Skin Contact: Wash off immediately with plenty of soap and water.[7] Remove all

contaminated clothing. Seek medical attention if irritation develops or persists.[13]

Inhalation: Remove the individual from the contaminated area to fresh air.[6][13] If breathing

is difficult or has stopped, provide artificial respiration and seek immediate medical attention.

[12]

Ingestion: If the person is conscious, immediately give a glass of water.[13] Do NOT induce

vomiting.[6] Call a Poison Information Center or a doctor for treatment advice.[2][6]

Spill Management Protocol
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear full PPE, including respiratory protection if the spill is large or outside of a

fume hood.

Contain & Clean: For a solid spill, carefully sweep or scoop up the material without creating

dust.[7] Place it into a suitable, closed, and labeled container for hazardous waste disposal.

[7]

Decontaminate: Clean the affected area thoroughly.

Report: Report the incident to the laboratory supervisor or safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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